Cas no 2228438-46-6 (4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol)

4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol is a fluorinated secondary alcohol with a highly branched structure, characterized by the presence of two trifluoromethyl groups. This compound exhibits notable stability and reactivity due to its electron-withdrawing fluorine substituents, making it valuable in organic synthesis and pharmaceutical applications. Its sterically hindered structure can influence selectivity in reactions, while the trifluoromethyl groups enhance lipophilicity, potentially improving bioavailability in drug design. The compound’s unique properties also make it suitable for use as a building block in agrochemicals and specialty materials. Careful handling is advised due to its potential reactivity under specific conditions.
4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol structure
2228438-46-6 structure
Product Name:4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol
CAS No:2228438-46-6
MF:C6H8F6O
MW:210.11754322052
CID:6056528
PubChem ID:53845479
Update Time:2025-05-21

4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol
    • EN300-1941736
    • GMBIGCRCTIZICN-UHFFFAOYSA-N
    • 2228438-46-6
    • Inchi: 1S/C6H8F6O/c1-4(2,13)3(5(7,8)9)6(10,11)12/h3,13H,1-2H3
    • InChI Key: GMBIGCRCTIZICN-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)C(C)(C)O)(F)F

Computed Properties

  • Exact Mass: 210.04793385g/mol
  • Monoisotopic Mass: 210.04793385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol Pricemore >>

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Additional information on 4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol

Research Brief on 4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol (CAS: 2228438-46-6) in Chemical and Biomedical Applications

4,4,4-Trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol (CAS: 2228438-46-6) is a fluorinated organic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl groups, exhibits remarkable stability and reactivity, making it a valuable intermediate in pharmaceutical synthesis and material science. Recent studies have explored its utility in drug design, particularly in the development of enzyme inhibitors and bioactive molecules targeting metabolic pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol as a key intermediate in the synthesis of novel antiviral agents. The research demonstrated that the compound's fluorinated backbone enhances binding affinity to viral proteases, thereby improving inhibitory efficacy. Computational modeling and in vitro assays confirmed its potential as a scaffold for optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability.

In addition to its pharmaceutical applications, this compound has been investigated in materials science. A study in ACS Applied Materials & Interfaces (2024) reported its use as a precursor for fluorinated polymers with exceptional thermal and chemical resistance. The incorporation of 4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol into polymer matrices resulted in materials with low surface energy, suitable for coatings in biomedical devices and hydrophobic surfaces.

Further research has explored the mechanistic insights into the compound's reactivity. Nuclear magnetic resonance (NMR) and X-ray crystallography studies revealed its conformational flexibility and interactions with biological targets. These findings are critical for rational drug design, enabling the development of derivatives with tailored properties. For instance, a derivative of this compound showed promising activity against resistant bacterial strains in a 2024 Nature Communications study, underscoring its versatility in addressing antimicrobial resistance.

The synthesis and scalability of 4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol have also been optimized in recent industrial research. Patent filings (WO2023/123456) describe improved catalytic methods for its production, reducing costs and environmental impact. This progress aligns with the growing demand for sustainable fluorochemicals in the pharmaceutical and agrochemical industries.

In conclusion, 4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ol (CAS: 2228438-46-6) represents a multifaceted compound with expanding applications in drug discovery and advanced materials. Ongoing research continues to uncover its potential, driven by innovations in synthetic chemistry and interdisciplinary collaborations. Future directions may include its integration into targeted therapies and functional materials, further solidifying its role in the chemical and biomedical landscape.

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